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Compound of Interest

Compound Name: Dimethomorph

Cat. No.: B8805810

Application Notes and Protocols for
Dimethomorph in Viticulture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the foliar application of
Dimethomorph for the control of downy mildew (Plasmopara viticola) in viticulture. The
included protocols are intended to serve as a guide for experimental design and application,
and should be adapted to specific research needs and local conditions.

Active Ingredient Profile: Dimethomorph

Dimethomorph is a systemic, morpholine fungicide specifically targeting oomycete pathogens.
[1][2] It is a cinnamic acid derivative that functions by disrupting the formation of the fungal cell
wall.[2] It is absorbed by the leaves and translocated within the plant, providing both
preventative and curative action against diseases like downy mildew.[1]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the application and
efficacy of Dimethomorph in viticulture.

Table 1: Efficacy of Dimethomorph Against Plasmopara viticola Sporulation on Grape Leaf
Disks

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8805810?utm_src=pdf-interest
https://www.benchchem.com/product/b8805810?utm_src=pdf-body
https://www.benchchem.com/product/b8805810?utm_src=pdf-body
https://www.benchchem.com/product/b8805810?utm_src=pdf-body
https://www.pomais.com/product/dimethomorph/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Dimethomorph.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Dimethomorph.pdf
https://www.pomais.com/product/dimethomorph/
https://www.benchchem.com/product/b8805810?utm_src=pdf-body
https://www.benchchem.com/product/b8805810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Dimethomorph Days After Inhibition of
Concentration Application When Sporangia Reference
(mglL) Inoculated Formation (%)
Wicks and Hall,
50 2 100
1990[3]
Wicks and Hall,
100 2 100
1990[3]
Wicks and Hall,
200 2 100
1990[3]
Wicks and Hall,
50 8 100
1990[3]
Wicks and Hall,
100 8 100
1990[3]
Wicks and Hall,
200 8 100
1990[3]
Wicks and Hall,
50 15 100
1990[3]
Wicks and Hall,
100 15 100
1990[3]
Wicks and Hall,
200 15 100
1990[3]
] 100 (on 17% of Wicks and Hall,
25 9 (curative)
leaves) 1990[3]

Table 2: Recommended Application Rates and Intervals for Dimethomorph Formulations
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. . Recommended Application
Formulation Target Disease Reference(s)
Dosage Interval

40% Suspension

) 1600-2400x POMAIS
Concentrate Downy Mildew o 7-10 days )
dilution Agriculture[1]
(SC)
50% Wettable ) Generic Product
Downy Mildew 1000 g/ha 7-14 days
Powder (WP) Info

Experimental Protocols
Protocol for Evaluating the Efficacy of Foliar-Applied
Dimethomorph in a Field Trial

This protocol is based on the European and Mediterranean Plant Protection Organization
(EPPO) guidelines for fungicide efficacy trials against grapevine downy mildew.[3]

3.1.1 Experimental Design:
e Layout: Randomized Complete Block Design (RCBD).
» Replicates: Minimum of 4 replicates per treatment.
e Plot Size: Each plot should consist of a minimum of 6 vines.
e Treatments:
o Untreated Control
o Dimethomorph (at desired concentrations, e.g., 50, 100, 200 mg/L)
o Reference Fungicide (a standard, registered fungicide for downy mildew control)

e Guard Rows: Untreated guard rows should surround the experimental block to minimize

spray drift between plots.

3.1.2 Application of Dimethomorph:
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» Equipment: Calibrated backpack sprayer or research plot sprayer with cone nozzles to
ensure thorough coverage.

e Spray Volume: Apply to the point of runoff, ensuring complete coverage of all foliage. This
volume will change as the canopy develops throughout the season.

e Timing:

o Preventative: Apply before the onset of disease, typically when shoots are 3-5 inches long.
Repeat at 10-14 day intervals, or as dictated by disease pressure and weather conditions.

o Curative: Apply after an infection period has occurred but before symptoms are visible.

o Adjuvants: The use of adjuvants should be considered to improve spray deposition and
uptake, but should be tested for phytotoxicity.

3.1.3 Data Collection and Analysis:
o Disease Assessment:
o Incidence: Percentage of leaves or bunches showing any symptoms of downy mildew.

o Severity: Percentage of the leaf or bunch area affected by downy mildew. This can be
assessed using standardized rating scales.

o Assessments should be conducted on a random sample of 100 leaves and 50-100
bunches per plot.

e Assessment Timing:
o First assessment when symptoms first appear in the untreated control plots.

o Subsequent assessments at regular intervals (e.g., every 14-21 days) until the end of the
trial.

o Phytotoxicity: Visually assess vines for any signs of phytotoxicity (e.g., leaf burn, stunting)
after each application.
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« Statistical Analysis: Data should be analyzed using Analysis of Variance (ANOVA)
appropriate for an RCBD.

Protocol for Residue Analysis of Dimethomorph in
Grapes using QUEChERS and LC-MS/MS

This protocol is a generalized procedure based on the QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method.

3.2.1 Sample Preparation and Homogenization:
o Collect a representative sample of grape bunches from each plot.

o De-stem the grapes and homogenize the berries to a uniform puree using a high-speed
blender.

» Weigh 15 g of the homogenized grape sample into a 50 mL centrifuge tube.

3.2.2 Extraction:

Add 15 mL of 1% acetic acid in acetonitrile to the centrifuge tube containing the sample.

Add appropriate internal standards.

Shake vigorously for 1 minute.

Add the QUEChERS extraction salts (e.g., magnesium sulfate, sodium acetate).

Shake vigorously for another 1 minute.

Centrifuge at >1500 rcf for 5 minutes.
3.2.3 Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer 1 mL of the acetonitrile supernatant to a d-SPE cleanup tube containing primary
secondary amine (PSA) sorbent and magnesium sulfate.

e Shake for 30 seconds.
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e Centrifuge at >1500 rcf for 1 minute.
3.2.4 Sample Analysis:
o Transfer an aliquot of the cleaned extract into an autosampler vial.

e Analyze the sample using a Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) system equipped with an appropriate column and operated in Multiple Reaction
Monitoring (MRM) mode for the detection and quantification of Dimethomorph.

Visualizations
Signaling Pathway: Inhibition of Cellulose Synthesis in
Plasmopara viticola by Dimethomorph
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pomais.com [pomais.com]

2. fao.org [fao.org]

3. scribd.com [scribd.com]

To cite this document: BenchChem. [Foliar spray application protocols for Dimethomorph in
viticulture]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8805810?utm_src=pdf-body-img
https://www.benchchem.com/product/b8805810?utm_src=pdf-custom-synthesis
https://www.pomais.com/product/dimethomorph/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Dimethomorph.pdf
https://www.scribd.com/document/109325740/pp1-031-e
https://www.benchchem.com/product/b8805810#foliar-spray-application-protocols-for-dimethomorph-in-viticulture
https://www.benchchem.com/product/b8805810#foliar-spray-application-protocols-for-dimethomorph-in-viticulture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b8805810#foliar-spray-application-protocols-for-
dimethomorph-in-viticulture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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